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Compound of Interest

Compound Name: CL075

Cat. No.: B1669137 Get Quote

The following provides detailed guidance on the proper disposal of CL075, a substance

identified as toxic if swallowed and an irritant to the eyes, respiratory system, and skin.[1]

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to be aware of the hazards

associated with CL075.

Hazard Summary:
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Hazard Classification Rating/Statement Source

HMIS Classification
Health Hazard: 3, Flammability

Hazard: 0, Reactivity Hazard: 0
[1]

NFPA Rating
Health Hazard: 3, Fire: 0,

Reactivity Hazard: 0
[1]

OSHA Hazards
Highly toxic by ingestion,

irritant
[1]

GHS Hazard Statements

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

European Directive R-phrases

R25: Toxic if swallowed.

R36/37/38: Irritating to eyes,

respiratory system and skin.

[1]

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling CL075. This includes,

but is not limited to:

Safety glasses or goggles[1]

Chemical-resistant gloves

Lab coat

For procedures that may generate dust, use a NIOSH-approved respirator.[2]

Step-by-Step Disposal Protocol
The disposal of CL075 and its contaminated materials must be managed as hazardous waste.

1. Waste Segregation and Collection:
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Solid Waste: Collect solid CL075 waste, including contaminated personal protective

equipment (PPE) and spill cleanup materials, in a designated and clearly labeled hazardous

waste container.[3]

Liquid Waste: If CL075 is in a solution, collect it in a leak-proof, chemical-resistant container.

The first rinse of any container that held CL075 must also be collected as hazardous waste.

[3]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent. The first

rinseate must be collected as hazardous waste. Subsequent rinses may be permissible for

drain disposal depending on local regulations, but it is best practice to collect all rinses. After

thorough rinsing and air-drying, obliterate or remove the original label before disposing of the

container as regular solid waste.[3]

Sharps: Any sharps contaminated with CL075, such as needles or razor blades, must be

placed in a designated puncture-resistant sharps container.

2. Labeling and Packaging:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "CL075."[4] Do not use abbreviations or chemical formulas.[4]

Ensure the container lid is securely fastened at all times, except when adding waste.[3]

Store waste containers in a designated satellite accumulation area that is in a secondary

containment bin to prevent spills.[3]

3. Accidental Release Measures:

In the event of a spill, take the following steps:

Evacuate unprotected personnel from the area.[1]

Wear appropriate PPE, including respiratory protection if dust is present.[1]

Avoid dust formation.[1]

Sweep up the spilled material and place it in a closed container for disposal.[1]
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Ventilate the area and wash the spill site after the material cleanup is complete.[1]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3]

Do not dispose of CL075 down the drain or in the regular trash.[3]

Experimental Workflow: CL075 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of CL075 waste.
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CL075 Disposal Workflow
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Caption: Workflow for the safe disposal of CL075 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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